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Compound of Interest

Compound Name: 3-Bromo-2-ethoxy-5-methylphenol

CAS No.: 1026796-62-2

Cat. No.: B12095007

Get Quote

Executive Summary: The Hazard Beyond the SDS
As researchers, we often glance at a Safety Data Sheet (SDS) and see "Irritant" or "Corrosive."

However, 3-Bromo-2-ethoxy-5-methylphenol presents a specific toxicological profile that

demands more than generic precautions.[1]

This compound combines a phenolic core with a halogen (bromine) and an ethoxy ether

linkage.

The Phenolic Risk: Like all phenols, this compound is rapidly absorbed through the skin.[2]

Critically, phenols possess a local anesthetic effect.[1][2] You may not feel a burn until

systemic toxicity (CNS depression, renal failure) has already begun.[1]

The Halogen/Ether Factor: The bromine and ethoxy substituents increase the molecule's

lipophilicity compared to phenol. This theoretically enhances its ability to penetrate the

dermal lipid barrier, making skin contact significantly more dangerous than standard phenol.

[1]
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Core Directive: Treat this substance as a Class 1B Skin Corrosive and a High-Acute Toxicity

agent.[1]

Personal Protective Equipment (PPE) Matrix
The following PPE standards are non-negotiable for handling this compound. We utilize a

"Barrier Redundancy" approach.

PPE Specification Table
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Protection Zone
Standard Handling
(Solids < 1g)

High-Risk Handling
(Liquids/Solutions
> 10mL)

Technical Rationale

Hand Protection

Double Gloving:Inner:

Nitrile (4 mil)Outer:

Nitrile (Extended Cuff,

5-8 mil)

Laminate

Barrier:Inner: Silver

Shield® / 4H®

(Laminate)Outer:

Nitrile (for dexterity)

Phenols degrade

nitrile over time.[1]

Laminate films provide

>8hr breakthrough

time against

halogenated

aromatics.[1]

Eye Protection

Chemical Safety

Goggles (Indirect

Vent)

Face Shield +

Chemical Goggles

Safety glasses are

insufficient.[1]

Vapors/dust can

bypass glasses;

splashes cause

irreversible corneal

opacity.[1]

Body Defense

Lab Coat

(Polyester/Cotton

blend), closed to neck

Chemical-Resistant

Apron

(Neoprene/PVC) over

Lab Coat

Cotton absorbs

phenols, holding them

against the skin.[1] An

apron provides an

impervious splash

guard.[1]

Respiratory
Fume Hood (Face

velocity: 100 fpm)

Fume Hood +

N95/P100 (if dust

generation is likely)

Inhalation of dust

causes severe

respiratory tract

edema.[1]

Visual Logic: PPE Selection Workflow
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Start: Assess Task

Physical State?

Solid / Powder (<1g)

Powder

Liquid / Solution (>10mL)

Solution

Gloves: Double Nitrile
(Change immediately on splash)

Eyes: Chemical Goggles

Engineering: Fume Hood
(Sash at 18 inches)

Gloves: Silver Shield® Laminate
(Under Nitrile outer)

Eyes: Goggles + Face Shield

Ready for Procedure

Click to download full resolution via product page

Figure 1: Decision logic for selecting appropriate PPE based on the physical state and quantity

of the chemical.

Operational Protocols
A. Weighing & Transfer (Solid State)[1]
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The Risk: Static electricity can cause fine powders of brominated phenols to "jump," creating

invisible contamination on balance surfaces.[1]

Protocol:

Engineering Control: Place the analytical balance inside the fume hood or use a balance

enclosure.

Static Mitigation: Use an anti-static gun on the weighing boat before adding the chemical.

Technique: Never weigh directly onto the balance pan. Use a secondary containment tray

(spill tray) inside the hood.

B. Solubilization (Liquid State)[1]
The Risk: Exothermic heat of solution (mild) and splash potential.

Protocol:

Add the solvent to the solid, not vice-versa, to minimize dust puff-back.[1]

If using DMSO or DMF (common solvents for this lipophilic compound), remember that

these solvents enhance skin permeability, carrying the toxic phenol deeper into the tissue

faster.[1]

Laminate gloves are mandatory when handling DMSO solutions of this compound.[1]

Emergency Response: The "PEG 400" System
Water is not the primary decontamination agent for phenol exposures on the skin.[3] Water is

hydrophobic to phenols and can spread the chemical over a larger surface area before

washing it away.

You must have a "Phenol Response Kit" available before opening the bottle.

The Response Kit Inventory:
Polyethylene Glycol 300 or 400 (PEG 400) - 500mL bottle.[1]
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Pre-soaked PEG swabs.[1]

Isopropanol (70%) - Secondary option if PEG is unavailable.[1]

Exposure Response Workflow

Exposure Event Exposure Type?

Eye Contact

Skin Contact

Flush with WATER only
(15-20 mins) DO NOT USE PEG IN EYES

Seek Emergency Medical Attention
(Bring SDS)

Remove Contaminated Clothing Apply PEG 400 immediately
(Wipe and replace swabs)

Wash with soap/water
(After PEG treatment)

Click to download full resolution via product page

Figure 2: Critical response workflow distinguishing between eye (water only) and skin (PEG

400) decontamination routes.[1]

Waste Disposal & Deactivation
Do not mix this compound with general organic waste if possible; segregate as Halogenated

Solvent/Organic Waste.[1]

Segregation: The bromine atom mandates disposal in "Halogenated" streams to prevent

corrosion of incinerators designed for non-halogenated waste.

Spill Cleanup (<50 mL):

Do not use water (spreads contamination).[1][3][4]

Cover with an absorbent material (Vermiculite or commercial Phenol/Formaldehyde spill

pads).[1]

Scoop into a wide-mouth jar, label as "Hazardous Waste: Brominated Phenol Debris."[1]

Clean the surface with a soap/water solution after bulk removal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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